![molecular formula C14H8O3 B352140 6,7-Dihydroindeno[6,7,1-def]isochromene-1,3-dione CAS No. 5699-00-3](/img/structure/B352140.png)
6,7-Dihydroindeno[6,7,1-def]isochromene-1,3-dione
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Overview
Description
6,7-Dihydroindeno[6,7,1-def]isochromene-1,3-dione is a chemical compound with the molecular formula C14H8O3 . It has an average mass of 224.212 Da and a monoisotopic mass of 224.047348 Da .
Synthesis Analysis
The synthesis of this compound involves the suspension of diamide in HCl . The suspension is heated at 60 ºC for 3.5 hours, after which the precipitate formed is filtered, washed with water, and dried .Scientific Research Applications
Efficient Synthesis of Polyfunctionalized Derivatives
6,7-Dihydroindeno[6,7,1-def]isochromene-1,3-dione and its derivatives have been explored in efficient synthetic processes. A study by Meng et al. (2014) presents an approach for synthesizing polyfunctionalized isochromeno derivatives through a domino reaction, highlighting the compound's potential in assembling polyheterocyclic scaffolds for chemical and biomedical applications (Meng et al., 2014).
Anticancer Properties
Compounds structurally related to this compound have been investigated for their anticancer properties. Thi et al. (2015) synthesized 3-substituted 1H-benzo[g]isochromene-5,10-diones, showing significant cytotoxic activities against various cancer cell lines (Thi et al., 2015).
Synthesis of Isoindoline-1,3-Dione Derivatives
Research by Journal et al. (2019) discusses the synthesis of isoindoline-1,3-dione derivatives using environmentally friendly methods. This research underlines the importance of such compounds in material science and medicine (Journal et al., 2019).
Development of Charge Transfer Complexes
Frank and Gompper (1987) explored the use of dihydroindeno[2,1-a]indene derivatives as electron donors and acceptors for forming charge transfer complexes. This study indicates the potential application in electronic materials (Frank & Gompper, 1987).
Synthesis and Optical Properties
Tan et al. (2018) investigated the synthesis and optical properties of isoindole-1,3-dione compounds, providing insights into their potential applications in areas requiring specific optical characteristics (Tan et al., 2018).
Properties
IUPAC Name |
6-oxatetracyclo[6.5.2.04,15.011,14]pentadeca-1(14),2,4(15),8,10-pentaene-5,7-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8O3/c15-13-9-5-3-7-1-2-8-4-6-10(14(16)17-13)12(9)11(7)8/h3-6H,1-2H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JDLNUOOGRNIDEQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CC=C3C4=C(C=CC1=C24)C(=O)OC3=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.21 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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